Cas no 497060-97-6 (4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile)

• Product Name: 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile
• CAS No: 497060-97-6
• MF: C₁₈H₁₇FN₄S
• MW: 340.417785406113
• MDL: MFCD02662171
• CID: 4714707
• Update Time: 2025-06-27

4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(((4-(2-FLUOROPHENYL)PIPERAZINYL)THIOXOMETHYL)AMINO)BENZENECARBONITRILE
• N-(4-cyanophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• Oprea1_076633
• 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile

• MDL： MFCD02662171
• Inchi： 1S/C18H17FN4S/c19-16-3-1-2-4-17(16)22-9-11-23(12-10-22)18(24)21-15-7-5-14(13-20)6-8-15/h1-8H,9-12H2,(H,21,24)
• InChI Key： KKMLDMQVASTLKU-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C#N)=CC=1)N1CCN(C2C=CC=CC=2F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 475
• Topological Polar Surface Area: 74.4

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile

Recent Advances in the Study of 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile (CAS: 497060-97-6)

In recent years, the compound 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile (CAS: 497060-97-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of extensive research due to its potential therapeutic applications. The compound's piperazine and thioxomethylamino moieties are of particular interest, as they are known to interact with various biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways.

Recent studies have focused on elucidating the pharmacological properties of 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile. One notable investigation explored its binding affinity to serotonin (5-HT) and dopamine (D2) receptors, which are critical targets in the treatment of neurological and psychiatric disorders. The results indicated that the compound exhibits moderate to high affinity for these receptors, suggesting its potential as a lead compound for the development of novel psychotropic agents. Additionally, molecular docking studies have provided insights into the binding interactions, highlighting the importance of the fluorophenyl group in receptor engagement.

Another area of research has centered on the compound's potential as an anticancer agent. In vitro studies have demonstrated that 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile exhibits cytotoxic effects against several cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, accompanied by the activation of caspase-3 and -9. These findings underscore the compound's potential as a chemotherapeutic candidate, warranting further preclinical evaluation.

The synthesis and optimization of 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. For instance, modifications to the benzenecarbonitrile moiety have yielded compounds with enhanced solubility and bioavailability, addressing one of the key challenges in drug development. Structure-activity relationship (SAR) studies have further elucidated the critical structural elements required for biological activity, guiding the design of next-generation analogs.

In conclusion, the compound 4-(((4-(2-Fluorophenyl)piperazinyl)thioxomethyl)amino)benzenecarbonitrile (CAS: 497060-97-6) represents a promising scaffold for the development of therapeutics targeting neurological disorders and cancer. Ongoing research efforts are expected to further unravel its mechanistic underpinnings and optimize its pharmacological profile, paving the way for clinical translation. The integration of computational and experimental approaches will be instrumental in advancing this field, offering new avenues for drug discovery and development.